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Compound of Interest

Compound Name: PF-06305591

CAS No.: 1449473-97-5

Cat. No.: B1652504

Get Quote

For researchers and drug development professionals working with the potent and selective

NaV1.8 blocker, PF-06305591, achieving optimal solubility is a critical first step for successful

in vitro and in vivo experiments. This technical support center provides troubleshooting

guidance and frequently asked questions to address common solubility challenges.

Frequently Asked Questions (FAQs)
Q1: I'm observing precipitation or phase separation when preparing my PF-06305591 solution.

What should I do?

A1: Precipitation or phase separation can occur during the preparation of PF-06305591
solutions. To aid dissolution, gentle heating and/or sonication are recommended.[1][2] If the

issue persists, consider reviewing your solvent system and preparation method. For in vivo

studies, using a co-solvent system is often necessary.

Q2: What are the recommended solvents for dissolving PF-06305591?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions of PF-
06305591.[2][3][4] For in vivo formulations, a multi-component solvent system is typically
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required to maintain solubility and ensure biocompatibility.

Q3: How can I prepare PF-06305591 for in vivo experiments?

A3: Due to its limited aqueous solubility, PF-06305591 requires a specific formulation for in vivo

administration. A commonly used approach involves a co-solvent system. It is crucial to add

and mix each solvent sequentially to ensure the compound remains in solution.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Cloudy solution or visible

particles after adding aqueous

buffer.

The compound is precipitating

out of the initial solvent upon

addition of an aqueous

solution.

Prepare the formulation by

sequentially adding co-

solvents. A typical protocol

involves first dissolving PF-

06305591 in DMSO, followed

by the addition of PEG300,

then Tween-80, and finally the

aqueous saline solution.[1][2]

[3]

Difficulty dissolving the

compound even in DMSO.

The compound may require

energy to overcome crystal

lattice forces. The DMSO may

have absorbed moisture.

Use sonication to aid

dissolution in DMSO.[3]

Ensure you are using newly

opened, anhydrous DMSO, as

hygroscopic DMSO can

significantly impact solubility.[2]

[5]

Precipitation occurs after a

freeze-thaw cycle.

The compound's stability in the

prepared solution may be

limited.

To avoid product inactivation

from repeated freeze-thaw

cycles, it is recommended to

aliquot the stock solution after

preparation and store it

appropriately.[1][2]

Quantitative Solubility Data
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The following table summarizes the reported solubility of PF-06305591 in various solvent

systems.

Solvent System Concentration Notes

DMSO 10 mM -

DMSO 45 mg/mL (164.02 mM) Sonication is recommended.[3]

DMSO 100 mg/mL (322.18 mM)
Ultrasonic treatment is needed.

Use newly opened DMSO.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (9.11 mM) Results in a clear solution.[1]

10% DMSO, 40% PEG300,

5% Tween 80, 45% Saline
2 mg/mL (7.29 mM) Sonication is recommended.[3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (9.11 mM) Results in a clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (9.11 mM) Results in a clear solution.[1]

Experimental Protocols
Protocol 1: In Vivo Formulation (Co-Solvent System)
This protocol describes the preparation of a PF-06305591 solution suitable for in vivo studies.

Materials:

PF-06305591 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline
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Procedure:

Prepare a stock solution of PF-06305591 in DMSO. For example, to achieve a final

concentration of 2.5 mg/mL in the complete formulation, a 25 mg/mL stock in DMSO can be

prepared.

In a separate tube, add the required volume of the DMSO stock solution.

Add 40% of the final volume of PEG300 to the DMSO solution and mix thoroughly until the

solution is clear.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Finally, add 45% of the final volume of saline to reach the desired final concentration and

volume. Mix thoroughly.[1]

For example, to prepare 1 mL of a 2.5 mg/mL working solution:

Take 100 µL of a 25 mg/mL PF-06305591 stock solution in DMSO.

Add 400 µL of PEG300 and mix until clear.

Add 50 µL of Tween-80 and mix until clear.

Add 450 µL of saline to bring the total volume to 1 mL.

Protocol 2: In Vivo Formulation (Cyclodextrin-based)
This protocol utilizes a cyclodextrin to improve the solubility of PF-06305591.

Materials:

PF-06305591 powder

Dimethyl sulfoxide (DMSO)

20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in Saline

Procedure:
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Prepare a stock solution of PF-06305591 in DMSO.

Add the required volume of the DMSO stock solution to a tube.

Add 90% of the final volume of the 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear solution is obtained.[1]

Visualizations
Experimental Workflow for In Vivo Formulation
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Step 1: Stock Solution Preparation

Step 2: Co-Solvent Addition (Sequential)

PF-06305591 Powder

Vortex / Sonicate

DMSO

Clear Stock Solution

Add PEG300

10% of final volume

Add Tween-80

40% of final volume

Add Saline

5% of final volume

Final In Vivo Formulation

45% of final volume

Click to download full resolution via product page

Caption: Workflow for preparing PF-06305591 for in vivo administration.
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Signaling Pathway of PF-06305591

PF-06305591 NaV1.8 Channel
 blocks

Na+ Influx Nociceptor Activation Pain Signal Transmission

Click to download full resolution via product page

Caption: PF-06305591 blocks the NaV1.8 channel, inhibiting pain signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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